3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[3-(4-methoxyphenyl)-5-(thiophen-2-ylmethylamino)-1,2,4-triazol-1-yl]propan-1-one
• InChI: InChI=1S/C17H18N4O2S/c1-3-15(22)21-17(18-11-14-5-4-10-24-14)19-16(20-21)12-6-8-13(23-2)9-7-12/h4-10H,3,11H2,1-2H3,(H,18,19,20)
• InChI Key: PTSKNIVDHJZHGS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(=NC(=N1)C2=CC=C(C=C2)OC)NCC3=CC=CS3
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine, also known as MPTA, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways. Specifically, 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which may help to improve cognitive function in individuals with neurodegenerative diseases.
Biochemical and Physiological Effects:
3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been found to have a variety of biochemical and physiological effects, including anti-tumor activity, anti-inflammatory activity, and neuroprotective effects. Additionally, 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been found to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine in lab experiments is its potential as a therapeutic agent for a variety of diseases. Additionally, 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been found to have relatively low toxicity in animal models, making it a promising candidate for further investigation. However, one limitation of using 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine in lab experiments is the limited availability of the compound, which may make it difficult to conduct large-scale studies.

Future Directions

There are several potential future directions for research on 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine. One area of interest is in the development of new therapeutic agents for neurodegenerative diseases. Additionally, further investigation into the anti-tumor and anti-inflammatory properties of 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine may lead to the development of new cancer treatments. Finally, the development of new synthesis methods for 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine may help to increase its availability for use in scientific research.

Scientific Research Applications

3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been studied for its potential use in a variety of scientific research applications. One area of interest is in the field of cancer research, as 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been found to have anti-tumor activity in vitro. Additionally, 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.